Cas no 118054-54-9 (2-(1-Methyl-1H-imidazol-2-yl)acetic acid)

• Product Name: 2-(1-Methyl-1H-imidazol-2-yl)acetic acid
• CAS No: 118054-54-9
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD01231253
• CID: 131733
• PubChem ID: 23043581
• Update Time: 2025-05-25

2-(1-Methyl-1H-imidazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-imidazol-2-yl)acetic acid
• (1-methyl-1H-imidazol-2-yl)-acetic acid
• (1-Methyl-1H-imidazol-2yl)-acetic acid
• 1H-Imidazole-2-aceticacid, 1-methyl-
• 2-(1-methylimidazol-2-yl)acetic acid
• 1H-Imidazole-2-aceticacid,1-methyl
• 2-(1-methyl-2-imidazolyl)acetic acid
• MFCD01231253
• CHEBI:185646
• AKOS013291359
• FT-0713125
• EN300-91670
• 2-(1-Methyl-1H-imidazol-2-yl)aceticacid
• 118054-54-9
• A803873
• (1-methyl-1h-imidazol-2-yl)acetic acid
• DTXSID40630007
• (1-Methyl-1H-imidazol-2-yl)-aceticacid
• 1,4-methylimidazoleacetic acid
• CS-0300759
• SCHEMBL2137686
• 1H-Imidazole-2-acetic acid, 1-methyl-
• (1-Methyl-1H-imidazol-2-yl)-acetic acid, AldrichCPR
• AT15755
• AS-82239
• DB-016244
• DB-067590

• MDL： MFCD01231253
• Inchi： 1S/C6H8N2O2/c1-8-3-2-7-5(8)4-6(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： MGIKMFCKRKDEIK-UHFFFAOYSA-N
• SMILES： OC(CC1=NC=CN1C)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 367.9±25.0 °C at 760 mmHg
• Flash Point: 176.3±23.2 °C
• Refractive Index: 1.574
• PSA: 55.12000
• LogP: 0.04720
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(1-Methyl-1H-imidazol-2-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(1-Methyl-1H-imidazol-2-yl)acetic acid

Introduction to 2-(1-Methyl-1H-imidazol-2-yl)acetic acid (CAS No. 118054-54-9)

2-(1-Methyl-1H-imidazol-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 118054-54-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a versatile imidazole moiety linked to an acetic acid backbone, has garnered attention due to its unique structural and functional properties. The presence of the 1-methyl-1H-imidazol-2-yl substituent imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and material science applications.

The compound's structure combines the stability of the imidazole ring with the acidic nature of the carboxyl group, facilitating its integration into various chemical transformations. In recent years, 2-(1-Methyl-1H-imidazol-2-yl)acetic acid has been explored in multiple research domains, particularly in the development of novel therapeutic agents and catalysts. Its ability to act as a ligand or intermediate in organic synthesis has opened new avenues for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The imidazole core is a well-documented pharmacophore in drug design, frequently found in bioactive molecules targeting various diseases. Researchers have leveraged the structural flexibility of 2-(1-Methyl-1H-imidazol-2-yl)acetic acid to develop derivatives with improved solubility, bioavailability, and target specificity. For instance, recent studies have highlighted its utility in synthesizing small-molecule inhibitors for enzymes involved in metabolic disorders and cancer pathways.

Moreover, the acetic acid moiety in this compound contributes to its versatility as a synthetic intermediate. It can undergo a variety of chemical modifications, such as esterification, amidation, or alkylation, enabling the creation of diverse molecular architectures. These modifications are crucial for tailoring the physicochemical properties of drug candidates, ensuring optimal pharmacokinetic behavior. The compound's compatibility with modern synthetic methodologies has made it a preferred choice for academic and industrial laboratories alike.

In the context of material science, 2-(1-Methyl-1H-imidazol-2-yl)acetic acid has been investigated for its potential applications in coordination chemistry and polymer functionalization. The imidazole ring can coordinate with transition metals, forming stable complexes that exhibit catalytic activity or luminescent properties. Such complexes are increasingly employed in sensing technologies and nanomedicine. Additionally, the carboxyl group allows for covalent attachment to polymers or surfaces, facilitating the development of smart materials with tailored functionalities.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(1-Methyl-1H-imidazol-2-yl)acetic acid's reactivity and interactions. Molecular modeling studies have revealed insights into its binding modes with biological targets, aiding in the rational design of next-generation therapeutics. These computational approaches complement experimental investigations, providing a holistic view of the compound's potential applications. For instance, virtual screening techniques have identified novel derivatives of this scaffold as candidates for treating neurological disorders.

The pharmaceutical industry has also shown interest in 2-(1-Methyl-1H-imidazol-2-yl)acetic acid due to its potential as a prodrug or adjuvant molecule. Prodrug strategies leverage compounds like this one to enhance drug delivery systems, improving therapeutic efficacy while minimizing side effects. The structural features of this molecule make it an ideal candidate for designing prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. Additionally, its role as an adjuvant has been explored in vaccine formulations, where it modulates immune responses to enhance vaccine performance.

Another emerging area of research involves the use of 2-(1-Methyl-1H-imidazol-2-yl)acetic acid in green chemistry initiatives. Its compatibility with sustainable synthetic routes aligns with global efforts to reduce environmental impact. Researchers have developed eco-friendly protocols for synthesizing this compound using renewable resources and minimizing waste generation. These innovations underscore the compound's importance not only as a chemical building block but also as a cornerstone of sustainable pharmaceutical manufacturing.

The biological activity of 2-(1-Methyl-1H-imidazol-2-yl)acetic acid has been further elucidated through preclinical studies. Initial findings suggest that derivatives of this scaffold exhibit promising effects on inflammation and oxidative stress pathways. These mechanisms are relevant to a wide range of diseases, including cardiovascular disorders and neurodegenerative conditions. Further investigation is warranted to fully characterize its therapeutic potential and identify optimal dosing regimens.

In conclusion, 2-(1-Methyl-1H-imidazol-2-yl)acetic acid (CAS No. 118054-54-9) represents a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features enable diverse applications in drug discovery, catalysis, and material functionalization. As research continues to uncover new possibilities for this molecule, 2-(1-Methyl-1H-imidazol - 2 - yl)acetic acid is poised to play an increasingly pivotal role in advancing scientific innovation and addressing global health challenges.